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Compound of Interest

Compound Name: MM-102

Cat. No.: B609186 Get Quote

Proper management and disposal of laboratory reagents are paramount to ensuring a safe

research environment and maintaining regulatory compliance. This guide provides essential,

step-by-step procedures for the safe disposal of MM-102, tailored for researchers, scientists,

and drug development professionals.

Important Note: The identifier "MM-102" can refer to different chemical products with distinct

hazard profiles. It is crucial to identify the specific product you are using by referencing the CAS

number on your container and its accompanying Safety Data Sheet (SDS).

MM-102 (CAS 1417329-24-8): A research chemical that is not classified as hazardous under

the Globally Harmonized System (GHS).

MM-102 trifluoroacetate: This salt form is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1]

CUROX®M-102: A combustible liquid identified as 2-Butanone, peroxide, which causes

severe skin burns and eye damage, among other hazards.[2]

Magic Metallics MM-102: An art product containing copper and silica.[3]

This guide will focus on the research chemicals MM-102 (CAS 1417329-24-8) and its more

hazardous trifluoroacetate salt. Always consult your institution's Environmental Health and

Safety (EHS) office for specific local regulations.[4][5]
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Essential Safety and Handling Protocols
Before handling or disposing of MM-102, ensure you are in a well-ventilated area, preferably

within a chemical fume hood.[6][7] Adherence to standard laboratory safety practices is

essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[8]

Hand Protection: Use appropriate chemical-resistant gloves.[6][8] Nitrile or butyl rubber

gloves are often recommended, but always check the manufacturer's SDS for specific

guidance.[2]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[6][8]

Quantitative and Safety Data Summary
The following table summarizes key data for the common research forms of MM-102.

Property MM-102 MM-102 trifluoroacetate

CAS Number 1417329-24-8
Not explicitly listed, substance

CAS is the same

Molecular Formula
C35H49F2N7O4 (as free

base)

C37H50F5N7O6 or

C35H49F2N7O4.CF3CO2H[1]

Molecular Weight Not specified in search results 783.83 g/mol [1]

GHS Hazard Class Not classified as hazardous

Acute toxicity, Oral (Category

4); Acute and Chronic aquatic

toxicity (Category 1)[1]

Hazard Statements None

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.[1]

Storage Temperature
Store at 4°C or as listed on the

product insert.[8]

Keep in a cool, well-ventilated

area.[1]
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Step-by-Step Disposal Procedures
Disposal methods vary significantly based on the form of MM-102 and the nature of the waste

(e.g., pure compound, contaminated labware, or aqueous solution).

Protocol 1: Disposal of MM-102 (Non-Hazardous)
This procedure applies to MM-102 with CAS 1417329-24-8, which is not classified as

hazardous.

Unused Product:

Collect the solid waste in a clearly labeled, sealed container.

While not classified as hazardous, do not dispose of it in the regular trash or down the

drain.

Arrange for disposal through your institution's chemical waste program.

Contaminated Labware (Gloves, Pipette Tips, etc.):

Place lightly contaminated disposable items, such as gloves and paper towels, into a

designated container for chemical waste.[9]

For contaminated glassware, rinse it with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as chemical waste.[10]

After decontamination, the glassware can typically be washed and reused.

Aqueous Solutions:

Do not discharge aqueous solutions containing MM-102 into the sanitary sewer.

Collect all aqueous waste in a sealed, properly labeled container.

Segregate aqueous waste from organic solvent waste.[10]
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Protocol 2: Disposal of MM-102 trifluoroacetate
(Hazardous)
This procedure applies to the trifluoroacetate salt, which is harmful and toxic to aquatic life.[1]

Unused Product and Contaminated Solids:

This is considered hazardous waste. All materials must be collected for disposal by a

licensed hazardous waste contractor.

Place the unused solid product and any contaminated disposable labware (e.g., weigh

boats, wipes) into a designated, sealed, and clearly labeled hazardous waste container.

The label must identify the contents, including "MM-102 trifluoroacetate," and list all

constituents and their concentrations.[11]

Contaminated Labware (Glassware, etc.):

Rinse contaminated reusable glassware three times with an appropriate solvent.[10]

Collect all three rinses in a container designated for halogenated or non-halogenated

solvent waste, as appropriate. This rinsate is considered hazardous waste.

Once triple-rinsed, the container may be considered "empty" under RCRA regulations and

can be recycled or disposed of as non-hazardous waste, though labels should be removed

or defaced.[10]

Liquid Waste (Solutions):

Collect all liquid waste containing MM-102 trifluoroacetate in a compatible, leak-proof

container with a secure cap.[10]

Label the container "Hazardous Waste" and list all chemical constituents.

Store the waste container in a designated satellite accumulation area.

Arrange for pickup through your institution's EHS department.
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Spill and Emergency Procedures
In the event of a spill, follow these procedures immediately.

Containment:

For solid spills, cover with a plastic sheet to minimize spreading.[8] Avoid creating dust.

For liquid spills, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand, or diatomite).[6][7]

Cleanup:

Wearing appropriate PPE, mechanically pick up or scoop the contained material into a

suitable container for disposal.[8]

Clean the contaminated surface thoroughly.[8]

First Aid:

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.[1][6]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek medical attention.[1][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[1][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

physician.[1]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of MM-
102 waste streams.
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Waste Generation

Step 1: Identify Chemical

Step 2: Segregate by Waste Type

Step 3: Containerize & Label

Step 4: Final Disposal
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Caption: Logical workflow for MM-102 waste segregation and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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